Cas no 1245643-72-4 (ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate)

ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate structure
1245643-72-4 structure
Product Name:ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:1245643-72-4
MF:C6H5F3N2O3
MW:210.110711812973
MDL:MFCD11975643
CID:1011186
PubChem ID:52987851
Update Time:2025-04-20

ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
    • 1245643-72-4
    • 1,2,4-Oxadiazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
    • AB65083
    • Z1269217055
    • AKOS015853085
    • A849479
    • EN300-244921
    • 3-Trifluoromethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
    • MDL: MFCD11975643
    • Inchi: 1S/C6H5F3N2O3/c1-2-13-4(12)3-10-5(11-14-3)6(7,8)9/h2H2,1H3
    • InChI Key: NTPSWYWOOBXDNT-UHFFFAOYSA-N
    • SMILES: FC(C1=NOC(C(=O)OCC)=N1)(F)F

Computed Properties

  • Exact Mass: 210.02522651g/mol
  • Monoisotopic Mass: 210.02522651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.2Ų

ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>

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